Cas no 71617-10-2 (Isoamyl 4-Methoxycinnamate)

Isoamyl 4-Methoxycinnamate Properties

Names and Identifiers

• Isopentyl 3-(4-methoxyphenyl)acrylate
• Isoamyl p-methoxycinnamate
• Isopentyl p-methoxycinnamate
• 3-Methylbutyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• Isoamyl 4-Methoxycinnamate
• Amiloxate
• Isopentyl 4-methoxycinnamate
• ISOPENTYL-4-METHOXYCINNAMATE
• IsoaMyl MethoxycinnaMate
• 4-Methoxycinnamic acid 3-methylbutyl ester
• 4-Methoxycinnamic acid isoamyl ester
• NSC 408332
• 4-Methoxycinnamic Acid Isopentyl Ester
• 4-Methoxycinnamicacid 2-isoamyl ester
• 3-(4-Methoxyphenyl)-2-propenoic acid, 3-methylbutyl ester
• Isoamylp-methoxycinnamate
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, 3-methylbutyl ester
• E 1000
• 3-methylbutyl 3-(4-methoxyphenyl)prop-2-enoate
• 3-(4-Methoxyphenyl)-2-propenoic acid 3-methylbutyl ester
• Neo Heliopan E1000
• isoamyl-p-methoxycinnamate
• 4-Methoxycinnamic acid, isoamyl ester
• Ami
• Isoamyl methoxycinnamate
• EC 275-702-5
• BS-49548
• 3-10-00-00850 (Beilstein Handbook Reference)
• CHEMBL1476782
• Tox21_111666
• AMILOXATE [MART.]
• DTXCID9026055
• A837260
• E-1000
• 2-Benzoic acid, 2-propenoic acid, 3-(4-methoxyphenyl)-3-methylbutyl ester
• NSC-408332
• HY-W011954
• Q17012246
• CHEBI:135982
• D02904
• SCHEMBL15764
• DTXSID1046055
• isopentyl-4-methoxycinnamate, AldrichCPR
• EN300-7363198
• SR-01000201509
• Amiloxate, United States Pharmacopeia (USP) Reference Standard
• AKOS025310783
• Amiloxate [USAN:USP:INN]
• NCGC00159435-02
• AMILOXATE [MI]
• s3218
• CS-W012670
• 3-methylbutyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
• AMILOXATE [INN]
• Amiloxate (USP/INN)
• CAS-71617-10-2
• MFCD00583856
• AKOS015913998
• AI3-05552
• BRN 3132627
• Amiloxate [USAN]
• EINECS 275-702-5
• (E)-isopentyl 3-(4-methoxyphenyl)acrylate
• AMILOXATE [USP-RS]
• 3-Methylbutyl 3-(4-methoxyphenyl)-2-propenoate
• AMILOXATE [USP IMPURITY]
• NSC408332
• EN300-18004835
• UNII-376KTP06K8
• Neo Heliopan (TN)
• 71617-10-2
• DB11207
• 376KTP06K8
• Isoamyl 4-methoxycinnamate, analytical standard
• SR-01000201509-1
• 155339-66-5
• Z212714982
• AMILOXATE [WHO-DD]
• AMILOXATE [USP MONOGRAPH]
• 4-Methoxycinnamic acid-isoamyl ester
• NCGC00159435-03
• 3-(4-Methoxyphenyl)-2-propenoic acid, isoamyl ester
• DTXSID301349309
• UBNYRXMKIIGMKK-RMKNXTFCSA-N
• 3-Methylbutyl (2E)-3-(4-methoxyphenyl)-2-propenoate
• SBI-0654197.0001
• DA-54393
• 1ST3423
• BRD-K37851352-001-01-0
• +Expand

• MDL： MFCD00583856
• InChIKey： UBNYRXMKIIGMKK-UHFFFAOYSA-N
• Inchi： 1S/C15H20O3/c1-12(2)10-11-18-15(16)9-6-13-4-7-14(17-3)8-5-13/h4-9,12H,10-11H2,1-3H3
• SMILES： O(C(C([H])=C([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3132627

Computed Properties

• Exact Mass: 248.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 248.14124450g/mol
• Heavy Atom Count: 18
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 3.29770
• PSA: 35.53000
• Refractive Index: 1.5560 to 1.5600
• Boiling Point: 158°C/0.7mmHg(lit.)

Isoamyl 4-Methoxycinnamate Security Information

• RTECS：UD3393500
• WGK Germany：2
• Hazardous Material transportation number：NONH for all modes of transport

Isoamyl 4-Methoxycinnamate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%